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Compound of Interest

Compound Name: Erianin

Cat. No.: B049306 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Erianin is a bibenzyl compound extracted from the traditional Chinese medicine

Dendrobium chrysotoxum Lindl. It has garnered significant interest in the scientific community

for its potent biological activities, including anti-tumor, anti-inflammatory, and anti-viral

properties[1][2]. Erianin's mechanisms of action are multifaceted, involving the modulation of

numerous signaling pathways critical to cancer cell proliferation, apoptosis, and metabolism[3]

[4]. Due to its lipophilic nature and low aqueous solubility, Dimethyl Sulfoxide (DMSO) is the

recommended solvent for preparing stock solutions for in vitro research.

These application notes provide a detailed protocol for the preparation, storage, and

application of an Erianin stock solution in DMSO, ensuring compound stability and

experimental reproducibility.

Data Presentation: Physicochemical Properties and
Storage
Proper handling and storage are crucial for maintaining the biological activity of Erianin. The

following table summarizes key quantitative data for Erianin.
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Property Data Reference(s)

Molecular Formula C₁₈H₂₂O₅ [5]

Molecular Weight 318.36 g/mol

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Solubility in DMSO
Up to 125 mg/mL (approx. 392

mM)

Storage (Powder) -20°C for up to 3 years

Storage (Stock Solution)

Aliquot and store at -80°C for

up to 1 year or -20°C for up to

6 months. Protect from light.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Erianin Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution. It is

critical to use anhydrous or sterile DMSO to prevent compound precipitation, as moisture can

significantly reduce solubility.

Materials:

Erianin powder (Purity >98%)

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or microcentrifuge tubes

Analytical balance

Vortex mixer

Sonicator (optional, but recommended)
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Procedure:

Calculation: Determine the mass of Erianin required. To prepare 1 mL of a 100 mM stock

solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.1 mol/L × 0.001 L × 318.36 g/mol × 1000 mg/g = 31.84 mg

Weighing: Using an analytical balance, carefully weigh 31.84 mg of Erianin powder and

transfer it into a sterile amber vial or a clear vial wrapped in aluminum foil to protect it from

light.

Dissolution:

Add 1 mL of anhydrous/sterile DMSO to the vial containing the Erianin powder.

Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not dissolve completely, sonicate the solution in a water bath for 10-

20 minutes or gently warm it to 37°C. Visually inspect the solution to ensure there are no

visible particles.

Storage:

Once fully dissolved, dispense the stock solution into smaller, single-use aliquots (e.g., 10-

20 µL) in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for shorter-term

storage (up to 6 months). This practice minimizes degradation from repeated freeze-thaw

cycles.

Protocol 2: Preparation of a Working Solution for Cell-
Based Assays
This protocol details the dilution of the DMSO stock solution into a cell culture medium for

treating cells. A critical consideration is the final concentration of DMSO, which should ideally
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be kept below 0.1% to avoid solvent-induced cytotoxicity.

Materials:

100 mM Erianin stock solution in DMSO (from Protocol 1)

Sterile, pre-warmed complete cell culture medium (e.g., DMEM with 10% FBS)

Sterile serological pipettes and pipette tips

Sterile microcentrifuge tubes

Procedure:

Thaw Stock Solution: Remove one aliquot of the 100 mM Erianin stock solution from the

freezer and thaw it at room temperature.

Prepare Intermediate Dilution (e.g., 1000X of final concentration): To minimize precipitation, it

is often best to perform an intermediate dilution. For a final concentration of 100 µM, a 10

mM intermediate stock can be made.

Pipette 90 µL of sterile cell culture medium into a new microcentrifuge tube.

Add 10 µL of the 100 mM Erianin stock solution to the medium. Mix well by pipetting. This

creates a 10 mM intermediate stock.

Prepare Final Working Solution (e.g., 100 µM): This step is typically performed directly in the

cell culture plate or in a separate tube just before adding to the cells.

Example Calculation for one well of a 6-well plate (final volume 2 mL):

To achieve a final concentration of 100 µM from a 10 mM intermediate stock, a 1:100

dilution is needed.

Volume needed = (Target Concentration × Final Volume) / Stock Concentration

Volume needed = (100 µM × 2 mL) / 10,000 µM = 0.02 mL = 20 µL
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Add 1.98 mL of fresh, pre-warmed cell culture medium to the well.

Add 20 µL of the 10 mM intermediate stock to the well for a final volume of 2 mL. Mix

gently by swirling the plate.

Vehicle Control: Always prepare a vehicle control by adding the same final concentration of

DMSO to the cell culture medium without Erianin. In the example above, the final DMSO

concentration is 0.1%. The control wells should receive 2 µL of DMSO in 2 mL of medium.

Signaling Pathways Modulated by Erianin
Erianin exerts its anti-cancer effects by targeting multiple signaling pathways. Understanding

these mechanisms is crucial for designing experiments and interpreting results.

Erianin has been shown to suppress tumor growth by targeting the mTOR pathway, which is a

central regulator of cell growth and metabolism. It disrupts pyrimidine metabolism in cancer

cells by downregulating the mTOR-S6K-CAD signaling cascade.
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Caption: Erianin inhibits the mTOR-S6K-CAD signaling pathway.

Another key mechanism is the induction of apoptosis and autophagy through the generation of

Reactive Oxygen Species (ROS) and subsequent activation of the JNK signaling pathway.
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Caption: Erianin induces apoptosis via the ROS/JNK pathway.

Experimental Workflow Visualization
The prepared Erianin solution is typically used in a series of in vitro experiments to

characterize its biological effects. The workflow generally involves solution preparation, cell

treatment, and various downstream assays to measure outcomes like cell viability, apoptosis,

or protein expression.
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Caption: General workflow for in vitro Erianin experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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